![molecular formula C20H25N3O2 B5849004 N-(2-ethoxyphenyl)-2-(4-phenyl-1-piperazinyl)acetamide](/img/structure/B5849004.png)
N-(2-ethoxyphenyl)-2-(4-phenyl-1-piperazinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-ethoxyphenyl)-2-(4-phenyl-1-piperazinyl)acetamide, also known as EPPA, is a chemical compound that has been extensively studied for its potential therapeutic applications. EPPA belongs to the class of piperazine compounds, which have been shown to possess a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of N-(2-ethoxyphenyl)-2-(4-phenyl-1-piperazinyl)acetamide is not fully understood, but it is thought to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. By modulating the activity of these neurotransmitters, this compound may help to alleviate the symptoms of schizophrenia and depression.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter activity, the inhibition of oxidative stress, and the regulation of gene expression. These effects may contribute to its therapeutic potential.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-ethoxyphenyl)-2-(4-phenyl-1-piperazinyl)acetamide is its potency and selectivity for dopamine D2 and serotonin 5-HT1A receptors. This makes it a useful tool for studying the role of these receptors in various biological processes. However, this compound also has some limitations, including its poor solubility in aqueous solutions and its potential toxicity at high doses.
Future Directions
There are several future directions for research on N-(2-ethoxyphenyl)-2-(4-phenyl-1-piperazinyl)acetamide. One area of interest is the development of new drugs based on the structure of this compound for the treatment of neurological disorders. Another area of research is the investigation of the biochemical and physiological effects of this compound in different cell types and animal models. Finally, the development of new synthesis methods for this compound may help to improve its potency and selectivity, making it an even more useful tool for scientific research.
Synthesis Methods
N-(2-ethoxyphenyl)-2-(4-phenyl-1-piperazinyl)acetamide can be synthesized using a variety of methods, including condensation reactions and reductive amination. One of the most commonly used methods involves the reaction of 2-bromoethyl ethyl ether with 2-aminophenol to form 2-ethoxyphenyl-2-hydroxyethyl ether. This intermediate is then reacted with 4-phenylpiperazine and acetic anhydride to form this compound.
Scientific Research Applications
N-(2-ethoxyphenyl)-2-(4-phenyl-1-piperazinyl)acetamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as schizophrenia and depression. It has been shown to possess both antipsychotic and antidepressant properties, making it a promising candidate for the development of new drugs.
Properties
IUPAC Name |
N-(2-ethoxyphenyl)-2-(4-phenylpiperazin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O2/c1-2-25-19-11-7-6-10-18(19)21-20(24)16-22-12-14-23(15-13-22)17-8-4-3-5-9-17/h3-11H,2,12-16H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKDYUQVSDIGDLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CN2CCN(CC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.